Cas no 131513-66-1 (3-(naphthalen-1-yl)-3-oxopropanal)

• Product Name: 3-(naphthalen-1-yl)-3-oxopropanal
• CAS No: 131513-66-1
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• CID: 1228498
• PubChem ID: 15169785
• Update Time: 2025-04-20

3-(naphthalen-1-yl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanal, b-oxo-
• 3-(naphthalen-1-yl)-3-oxopropanal
• 131513-66-1
• EN300-1125808
• 3-(1-Naphthyl)-3-oxopropanal
• CS-0350254
• SCHEMBL9701408

• Inchi： 1S/C13H10O2/c14-9-8-13(15)12-7-3-5-10-4-1-2-6-11(10)12/h1-7,9H,8H2
• InChI Key： KCKPOTAUKYJUEG-UHFFFAOYSA-N
• SMILES： O=C(CC=O)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 198.0681
• Monoisotopic Mass: 198.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes